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Compound of Interest

Compound Name: Furcatin

Cat. No.: B600411 Get Quote

CAS Number: 499-33-2

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise technical summary of the current knowledge on Furcatin. It

should be noted that publicly available information on this compound is limited, and this guide

reflects the extent of the data retrieved from scientific databases.

Chemical Identity
Furcatin is a naturally occurring phenylpropanoid glycoside.

Property Value Source

CAS Number 499-33-2 [1]

Molecular Formula C₂₀H₂₈O₁₀ [1]

IUPAC Name

(2R,3S,4S,5R,6S)-2-

[[(2R,3R,4R)-3,4-dihydroxy-4-

(hydroxymethyl)oxolan-2-

yl]oxymethyl]-6-(4-prop-2-

enylphenoxy)oxane-3,4,5-triol

[1]

Synonyms

4-(2-Propen-1-yl)phenyl 6-O-

D-apio-beta-D-furanosyl-beta-

D-glucopyranoside

[1]
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Biological Context
Current literature on the specific biological activity of Furcatin is sparse. Its primary

significance lies in its identification as a metabolite in two distinct organisms:

Apis cerana (Asian Honey Bee): Furcatin has been identified as a natural product within this

species of honey bee.[1] The specific physiological role or significance of Furcatin in Apis

cerana has not been extensively documented in the available literature.

Trypanosoma brucei: This protozoan parasite, the causative agent of African

trypanosomiasis (sleeping sickness), has also been reported to contain Furcatin as a

metabolite.[1] The metabolic pathway in which Furcatin is involved within the parasite

remains an area for further research.

Due to the limited research, there is no specific information available regarding the

pharmacological effects, mechanism of action, or any associated signaling pathways of

Furcatin.

Experimental Data and Protocols
A comprehensive search of scientific literature did not yield specific experimental protocols for

the isolation, synthesis, or biological evaluation of Furcatin. Similarly, no quantitative data on

its efficacy, toxicity, or other biological parameters were found that could be summarized in a

tabular format.

Signaling Pathways and Logical Relationships
The current body of scientific literature does not contain information on any signaling pathways

modulated by or involving Furcatin. Therefore, the creation of a signaling pathway diagram is

not possible at this time.

As a conceptual representation of the known information, the following logical diagram

illustrates the documented presence of Furcatin.
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Natural Occurrences of Furcatin
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Caption: Documented natural sources of Furcatin.

Future Research Directions
The existing data on Furcatin is foundational. Significant opportunities exist for further

research to elucidate its biological role and potential therapeutic applications. Key areas for

future investigation include:

Isolation and Purification: Development of robust protocols for the isolation of Furcatin from

its natural sources, Apis cerana or Trypanosoma brucei, or through chemical synthesis.

Biological Screening: Comprehensive screening of Furcatin for various biological activities,

such as antimicrobial, antiparasitic, or anti-inflammatory effects. Given its presence in

Trypanosoma brucei, investigating its role in the parasite's life cycle or its potential as an

anti-trypanosomal agent would be a logical starting point.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies to determine the underlying mechanism of action and to identify any

interacting signaling pathways will be crucial.

Toxicology and Pharmacology: In-depth toxicological and pharmacological profiling to assess

its safety and potential as a therapeutic agent.

In conclusion, Furcatin remains a largely uncharacterized natural product. The information

presented in this technical summary provides a baseline for future research endeavors aimed
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at unlocking its full scientific and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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